Cas no 1177575-54-0 (6-ethyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride)

• Product Name: 6-ethyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1177575-54-0
• MF: C₁₈H₂₂ClN₃O₂S
• MW: 379.904181957245
• CID: 6277615
• PubChem ID: 16806338
• Update Time: 2025-05-19

6-ethyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• 6-ethyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
• SR-01000006710
• F0526-1405
• MLS000879233
• AKOS026678209
• 6-ethyl-2-[(2-phenylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• SR-01000006710-1
• 6-ethyl-2-(2-phenylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
• CHEMBL1316977
• 1177575-54-0
• SMR000640808

• Inchi： 1S/C18H21N3O2S.ClH/c1-2-21-9-8-13-14(11-21)24-18(16(13)17(19)23)20-15(22)10-12-6-4-3-5-7-12;/h3-7H,2,8-11H2,1H3,(H2,19,23)(H,20,22);1H
• InChI Key： NKIJNHXKWHWTTH-UHFFFAOYSA-N
• SMILES： Cl.S1C(=C(C(N)=O)C2=C1CN(CC)CC2)NC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 379.1121258g/mol
• Monoisotopic Mass: 379.1121258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 6-ethyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride

Comprehensive Overview of 6-ethyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS No. 1177575-54-0)

6-ethyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS No. 1177575-54-0) is a synthetic compound with significant potential in pharmaceutical research and development. This molecule belongs to the class of thienopyridine derivatives, which are known for their diverse biological activities. The compound's unique structure, featuring a thieno[2,3-c]pyridine core, makes it a subject of interest for researchers exploring novel therapeutic agents. Its hydrochloride salt form enhances solubility, making it more suitable for formulation studies.

The growing interest in small molecule drug discovery has brought compounds like 6-ethyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride into the spotlight. Researchers are particularly intrigued by its potential applications in targeting specific enzyme pathways or receptor interactions. The compound's phenylacetamido and carboxamide functional groups contribute to its ability to interact with biological targets, making it a promising candidate for further investigation.

In recent years, the demand for highly specialized research chemicals has surged, driven by advancements in precision medicine and personalized therapeutics. 6-ethyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride aligns with this trend, as its structural complexity offers opportunities for structure-activity relationship (SAR) studies. These studies are crucial for optimizing drug candidates and improving their efficacy and safety profiles.

The compound's CAS No. 1177575-54-0 serves as a unique identifier in chemical databases, facilitating efficient literature searches and regulatory compliance. Researchers often inquire about its synthetic routes, purification methods, and analytical characterization techniques. These aspects are critical for ensuring the compound's quality and reproducibility in experimental settings. Additionally, the availability of detailed spectroscopic data (e.g., NMR, HPLC, and mass spectrometry) is essential for verifying its identity and purity.

Another area of interest is the compound's potential role in addressing unmet medical needs. With the rise of drug-resistant pathogens and complex chronic diseases, there is a pressing need for innovative chemical entities. 6-ethyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride could contribute to this effort, particularly if its pharmacological properties are further elucidated. Preclinical studies focusing on its bioavailability, metabolic stability, and toxicity profile would provide valuable insights into its therapeutic potential.

The integration of computational chemistry and AI-driven drug design has revolutionized the way researchers approach compound optimization. Tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling can be applied to 6-ethyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride to predict its interactions with biological targets. Such approaches accelerate the drug discovery process and reduce the need for extensive experimental screening.

In summary, 6-ethyl-2-(2-phenylacetamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS No. 1177575-54-0) represents a fascinating area of research in medicinal chemistry. Its structural features, combined with the growing demand for novel therapeutic agents, position it as a compound worthy of further exploration. As the scientific community continues to uncover its potential, this molecule may play a pivotal role in addressing some of today's most challenging health concerns.